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Compound Name: Prop-2-ynyl dodecanoate

Cat. No.: B15487246 Get Quote

Prop-2-ynyl Dodecanoate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific experimental data for prop-2-ynyl dodecanoate is not readily available in

the public domain. This guide has been compiled using information on the synthesis and

properties of related propargyl esters and the known characteristics of dodecanoic acid. The

quantitative data presented are estimations, and the experimental protocols are generalized.

Introduction
Prop-2-ynyl dodecanoate, also known as propargyl laurate, is a fatty acid ester. It consists of

a 12-carbon saturated fatty acid, dodecanoic acid (lauric acid), esterified with propargyl alcohol.

The presence of the terminal alkyne (propargyl group) makes it a valuable intermediate in

organic synthesis, particularly in reactions such as "click chemistry," and suggests potential

applications in the development of bioactive molecules and drug delivery systems. This

document provides a comprehensive overview of its predicted chemical properties, generalized

synthesis, and potential reactivity.

Chemical and Physical Properties
The properties of prop-2-ynyl dodecanoate can be inferred from its constituent parts:

dodecanoic acid and propargyl alcohol. Dodecanoic acid is a white, powdery solid with a faint

odor of bay oil.[1][2] It is practically insoluble in water but soluble in organic solvents like

methanol, ether, and chloroform.[3][4] The introduction of the propargyl group is expected to
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influence its physical properties, such as boiling and melting points, and introduce the

characteristic reactivity of a terminal alkyne.

Table 1: Predicted Physicochemical Properties of Prop-2-ynyl Dodecanoate

Property Predicted Value Notes

Molecular Formula C15H26O2

Molecular Weight 238.37 g/mol

Appearance

Likely a colorless to pale

yellow liquid or low-melting

solid

Based on analogous fatty acid

esters.

Boiling Point > 200 °C

Estimated, as fatty acid esters

have relatively high boiling

points.

Melting Point < 25 °C

Dodecanoic acid has a melting

point of 44-46 °C; esterification

will lower this.[5]

Solubility

Insoluble in water; Soluble in

organic solvents (e.g., ethanol,

diethyl ether, chloroform)

Similar to other long-chain fatty

acid esters.[3][4]

Density ~0.9 g/mL
Estimated based on related

compounds.

Experimental Protocols
Generalized Synthesis of Prop-2-ynyl Dodecanoate
The synthesis of prop-2-ynyl dodecanoate can be achieved through the esterification of

dodecanoic acid with propargyl alcohol. A common method is the Fischer esterification, which

involves reacting the carboxylic acid and alcohol in the presence of an acid catalyst.

Materials:

Dodecanoic acid (Lauric acid)
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Propargyl alcohol

Sulfuric acid (concentrated) or p-toluenesulfonic acid (catalyst)

Anhydrous toluene or a similar azeotroping agent

Sodium bicarbonate solution (saturated)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,

dissolve dodecanoic acid in a suitable volume of anhydrous toluene.

Add a molar excess (typically 1.5 to 2 equivalents) of propargyl alcohol to the solution.

Add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid.

Heat the mixture to reflux. Water produced during the reaction will be removed azeotropically

and collected in the Dean-Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material

(dodecanoic acid) is consumed.

Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude prop-2-ynyl dodecanoate.
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The crude product can be purified by vacuum distillation or column chromatography on silica

gel.
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Synthesis Workflow

Dodecanoic Acid +
Propargyl Alcohol +

Acid Catalyst

Dissolve in Toluene,
Heat to Reflux with
Dean-Stark Trap

 Esterification 

Cool, Wash with NaHCO3
and Brine

 After reaction completion 

Dry Organic Layer
(e.g., MgSO4)

Filter and Concentrate,
Purify via Vacuum Distillation

or Chromatography

Prop-2-ynyl Dodecanoate
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Potential Chemical Reactions

Prop-2-ynyl Dodecanoate

Copper-Catalyzed
Azide-Alkyne Cycloaddition

(CuAAC)

 + R-N3 

Sonogashira Coupling
(Pd-catalyzed)

 + R-X 

Deprotection

 Cleavage 

Triazole-linked
conjugate Coupled Product Dodecanoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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